N-(4-(3-ethyl-1,2,4-oxadiazol-5-yl)phenyl)cyclohexanecarboxamide

• IUPAC Name: N-[4-(3-ethyl-1,2,4-oxadiazol-5-yl)phenyl]cyclohexanecarboxamide
• InChI: InChI=1S/C17H21N3O2/c1-2-15-19-17(22-20-15)13-8-10-14(11-9-13)18-16(21)12-6-4-3-5-7-12/h8-12H,2-7H2,1H3,(H,18,21)
• InChI Key: DDAUKPDFHREFJE-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NOC(=N1)C2=CC=C(C=C2)NC(=O)C3CCCCC3
• Molecular Formula: C17H21N3O2
• Molecular Weight: 299.37 g/mol

Description

N-(4-(3-ethyl-1,2,4-oxadiazol-5-yl)phenyl)cyclohexanecarboxamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is also known as EOC or DPA-714 and belongs to the family of cyclohexanecarboxamide derivatives. The purpose of

Mechanism of Action

The mechanism of action of N-(4-(3-ethyl-1,2,4-oxadiazol-5-yl)phenyl)cyclohexanecarboxamide involves its binding to the TSPO protein. TSPO is located on the outer mitochondrial membrane and is involved in various cellular processes such as cholesterol transport, apoptosis, and inflammation. The upregulation of TSPO in neurological conditions is thought to be a response to cellular stress and inflammation. The binding of N-(4-(3-ethyl-1,2,4-oxadiazol-5-yl)phenyl)cyclohexanecarboxamide to TSPO allows for the visualization of TSPO upregulation in vivo.
Biochemical and Physiological Effects:
The biochemical and physiological effects of N-(4-(3-ethyl-1,2,4-oxadiazol-5-yl)phenyl)cyclohexanecarboxamide are mainly related to its binding to TSPO. The upregulation of TSPO in neurological conditions is thought to be a response to cellular stress and inflammation. The binding of N-(4-(3-ethyl-1,2,4-oxadiazol-5-yl)phenyl)cyclohexanecarboxamide to TSPO allows for the visualization of TSPO upregulation in vivo. This can aid in the diagnosis and monitoring of neurological conditions.

Advantages and Limitations for Lab Experiments

The advantages of using N-(4-(3-ethyl-1,2,4-oxadiazol-5-yl)phenyl)cyclohexanecarboxamide in lab experiments include its high affinity and selectivity for TSPO, which allows for accurate imaging of TSPO in vivo. The compound is also relatively stable and can be easily synthesized in the lab. However, there are also limitations to using N-(4-(3-ethyl-1,2,4-oxadiazol-5-yl)phenyl)cyclohexanecarboxamide, including its relatively low yield and the need for specialized equipment for radioligand imaging.

Future Directions

There are several future directions for the use of N-(4-(3-ethyl-1,2,4-oxadiazol-5-yl)phenyl)cyclohexanecarboxamide in scientific research. One potential direction is the development of more selective TSPO ligands that can differentiate between different TSPO isoforms. Another direction is the use of N-(4-(3-ethyl-1,2,4-oxadiazol-5-yl)phenyl)cyclohexanecarboxamide in the study of other neurological conditions such as traumatic brain injury and stroke. Additionally, the use of N-(4-(3-ethyl-1,2,4-oxadiazol-5-yl)phenyl)cyclohexanecarboxamide in combination with other imaging techniques such as magnetic resonance imaging (MRI) and positron emission tomography (PET) could provide more comprehensive information about neurological conditions.

Synthesis Methods

The synthesis of N-(4-(3-ethyl-1,2,4-oxadiazol-5-yl)phenyl)cyclohexanecarboxamide involves the reaction of 4-(3-ethyl-1,2,4-oxadiazol-5-yl)aniline with cyclohexanecarboxylic acid chloride in the presence of a base such as triethylamine. The reaction is carried out in a solvent such as dichloromethane or tetrahydrofuran, and the product is obtained by filtration and purification. The yield of the product is typically around 50%.

Scientific Research Applications

N-(4-(3-ethyl-1,2,4-oxadiazol-5-yl)phenyl)cyclohexanecarboxamide has been extensively studied for its potential applications in various fields of scientific research. One of the main applications of this compound is in the field of neuroimaging, where it is used as a radioligand for imaging the translocator protein (TSPO) in the brain. TSPO is a protein that is upregulated in various neurological conditions such as Alzheimer's disease, Parkinson's disease, and multiple sclerosis. The use of N-(4-(3-ethyl-1,2,4-oxadiazol-5-yl)phenyl)cyclohexanecarboxamide as a radioligand allows for the non-invasive imaging of TSPO in vivo, which can aid in the diagnosis and monitoring of these conditions.